Cas no 147332-45-4 ((1S,4R)-4-(6-Amino-9H-purin-9-yl)-2-cyclopentene-1-methanol)

(1S,4R)-4-(6-Amino-9H-purin-9-yl)-2-cyclopentene-1-methanol structure
147332-45-4 structure
Product Name:(1S,4R)-4-(6-Amino-9H-purin-9-yl)-2-cyclopentene-1-methanol
CAS No:147332-45-4
MF:C11H13N5O
MW:231.253821134567
CID:1323484
PubChem ID:451473
Update Time:2025-07-30

(1S,4R)-4-(6-Amino-9H-purin-9-yl)-2-cyclopentene-1-methanol Chemical and Physical Properties

Names and Identifiers

    • 2-Cyclopentene-1-methanol, 4-(6-amino-9H-purin-9-yl)-, (1S,4R)-
    • DB-222304
    • C-D4A
    • CHEMBL215136
    • (+-)-Carbocyclic-2',3'-dideoxydidehydroadenosine
    • [(1S,4R)-4-(6-aminopurin-9-yl)cyclopent-2-en-1-yl]methanol
    • (+/-)-(1S,4R)/(1R,4S)-4-[6-amino-9H-purin-9yl]-2-cyclopentene-1-methanol
    • (-)-(1S,4R)-4-[6-amino-9H-purin-9yl]-2-cyclopentene-1-methanol
    • (-)-Carbocyclic-2',3'-dideoxydidehydroadenosine
    • DTXSID80152051
    • ((1S,4R)-4-(6-amino-9H-purin-9-yl)cyclopent-2-en-1-yl)methanol
    • (1S,4R)-4-(6-Amino-9H-purin-9-yl)-2-cyclopentene-1-methanol
    • 2-Cyclopentene-1-methanol, 4-(6-amino-9H-purin-9-yl)-, cis-(1)-
    • 147332-45-4
    • SCHEMBL5998483
    • (+/-)-Carbocyclic-2',3'-dideoxydidehydroadenosine
    • ((1s,4r)-4-(6-amino-9h-purin-9-yl)cyclopent-2-enyl)methanol
    • A904596
    • NSC614841
    • NSC 614841
    • (+-)-(1S,4R)/(1R,4S)-4-(6-amino-9H-purin-9yl)-2-cyclopentene-1-methanol
    • 118237-82-4
    • Inchi： 1S/C11H13N5O/c12-10-9-11(14-5-13-10)16(6-15-9)8-2-1-7(3-8)4-17/h1-2,5-8,17H,3-4H2,(H2,12,13,14)/t7-,8+/m1/s1
    • InChI Key： COZAZKCWQGBJDE-SFYZADRCSA-N
    • SMILES： OC[C@@H]1C=C[C@@H](C1)N1C=NC2C(N)=NC=NC1=2

Computed Properties

  • Exact Mass: 231.11219
  • Monoisotopic Mass: 231.11201006g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 310
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 89.8Ų

Experimental Properties

  • PSA: 89.85

(1S,4R)-4-(6-Amino-9H-purin-9-yl)-2-cyclopentene-1-methanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A919978-1mg
(1S,4R)-4-(6-Amino-9H-purin-9-yl)-2-cyclopentene-1-methanol
 147332-45-4
1mg
 $ 155.00 2022-06-07
TRC
A919978-10mg
(1S,4R)-4-(6-Amino-9H-purin-9-yl)-2-cyclopentene-1-methanol
 147332-45-4
10mg
 $ 173.00 2023-04-19
TRC
A919978-50mg
(1S,4R)-4-(6-Amino-9H-purin-9-yl)-2-cyclopentene-1-methanol
 147332-45-4
50mg
 $ 775.00 2023-04-19
TRC
A919978-100mg
(1S,4R)-4-(6-Amino-9H-purin-9-yl)-2-cyclopentene-1-methanol
 147332-45-4
100mg
 $ 1378.00 2023-04-19

(1S,4R)-4-(6-Amino-9H-purin-9-yl)-2-cyclopentene-1-methanol Related Literature

Related Categories

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